molecular formula C12H17N3O2 B8338043 Methyl-(2-nitro-4-pyrrolidin-1-ylmethyl-phenyl)-amine

Methyl-(2-nitro-4-pyrrolidin-1-ylmethyl-phenyl)-amine

Cat. No.: B8338043
M. Wt: 235.28 g/mol
InChI Key: XSWYUYDIXIESKP-UHFFFAOYSA-N
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Description

Methyl-(2-nitro-4-pyrrolidin-1-ylmethyl-phenyl)-amine is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17N3O2

Molecular Weight

235.28 g/mol

IUPAC Name

N-methyl-2-nitro-4-(pyrrolidin-1-ylmethyl)aniline

InChI

InChI=1S/C12H17N3O2/c1-13-11-5-4-10(8-12(11)15(16)17)9-14-6-2-3-7-14/h4-5,8,13H,2-3,6-7,9H2,1H3

InChI Key

XSWYUYDIXIESKP-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=C(C=C1)CN2CCCC2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.55 g (78.0 mmol) pyrrolidine are added to a solution of 4.70 g (26.1 mmol) 4-methylamino-3-nitro-benzaldehyde in 100 mL THF and the reaction mixture is acidified with glacial acetic acid. 6.36 g (30.0 mmol) NaBH(OAc)3 are added and the reaction mixture is stirred overnight at RT. The mixture is combined with saturated NaHCO3 solution and the aqueous phase is extracted twice with EtOAc. The combined organic extracts are washed with 200 mL semisaturated NaHCO3 solution and dried over MgSO4. The solvent is eliminated i.vac. and further purification is carried out by column chromatography on silica gel (gradient: DCM to DCM/MeOH 9:1).
Quantity
5.55 g
Type
reactant
Reaction Step One
Quantity
4.7 g
Type
reactant
Reaction Step One
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Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6.36 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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